Cas no 36847-85-5 (3-(2-Bromophenyl)carbamoylprop-2-enoic Acid)

• Product Name: 3-(2-Bromophenyl)carbamoylprop-2-enoic Acid
• CAS No: 36847-85-5
• Molecular Formula: C₁₀H₈NO₃Br
• Molecular Weight: 270.079
• MDL: MFCD00175421
• CID: 2939523
• PubChem ID: 709262

3-(2-Bromophenyl)carbamoylprop-2-enoic Acid Properties

Names and Identifiers

• 3-(2-bromo-phenylcarbamoyl)-acrylic acid
• 3-(2-Bromophenyl)carbamoylprop-2-enoic Acid
• EN300-212129
• 4-((2-Bromophenyl)amino)-4-oxobut-2-enoicacid
• 3-[(2-bromophenyl)carbamoyl]prop-2-enoic acid
• 4-((2-Bromophenyl)amino)-4-oxobut-2-enoic acid
• (2E)-4-(2-bromoanilino)-4-oxo-2-butenoic acid
• 36847-85-5
• (E)-4-(2-bromoanilino)-4-oxobut-2-enoic acid
• AKOS002682234
• N-(2-Bromophenyl)maleamic acid
• 662-181-8

• MDL： MFCD00175421
• InChIKey： CJHBOIXAXNGQNF-AATRIKPKSA-N
• Inchi： InChI=1S/C10H8BrNO3/c11-7-3-1-2-4-8(7)12-9(13)5-6-10(14)15/h1-6H,(H,12,13)(H,14,15)/b6-5+
• SMILES： C1=CC=C(C(=C1)NC(=O)C=CC(=O)O)Br

Computed Properties

• Exact Mass: 268.96876g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 268.96876g/mol
• Heavy Atom Count: 15
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides